(3,4-dichlorobenzylidene)malononitrile

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylidene]propanedinitrile
• InChI: InChI=1S/C10H4Cl2N2/c11-9-2-1-7(4-10(9)12)3-8(5-13)6-14/h1-4H
• InChI Key: LHEPUPUAFKDYOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C(C#N)C#N)Cl)Cl
• Molecular Formula: C10H4Cl2N2
• DSSTOX Substance ID: DTXSID20277035
• Molecular Weight: 223.05 g/mol
• CAS No.: 3138-23-6

Description

(3,4-dichlorobenzylidene)malononitrile is a useful research compound. Its molecular formula is C10H4Cl2N2 and its molecular weight is 223.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 221.9751535 g/mol and the complexity rating of the compound is 313. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 494. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Chemical Reactions and Synthesis : (3,4-dichlorobenzylidene)malononitrile is involved in various chemical reactions. It's used as a precursor in the formation of different chemical compounds through reactions like Knoevenagel condensation and nucleophilic substitution reactions. For instance, a study by Khan et al. (2014) discusses its use in multicomponent reactions to create a wide range of functionalized molecules.

• Detection and Sensing Applications : Research by Jung et al. (2020) highlights the development of a latent turn-on fluorescent probe for detecting malononitrile in water, showcasing its potential in environmental monitoring and public health.

• Material Science and Industrial Chemistry : Studies like the one by Hassan and Elmaghraby (2015) detail the use of malononitrile derivatives in the synthesis of pharmaceuticals, pesticides, fungicides, solvato-chromic dyes, and organic semiconductors, indicating a broad range of industrial applications.

• Biomedical Research : In biomedical research, compounds like this compound are used in diagnostic and therapeutic applications. For example, Shoghi-Jadid et al. (2002) discuss its derivative used in positron emission tomography for Alzheimer's disease diagnosis.

• idene)malononitrile. This highlights its significance in understanding the impact of such compounds on public health and safety.

• Analytical Chemistry : The use of this compound in analytical methods is also notable. For instance, Kim et al. (2020) developed a novel colorimetric probe for the selective analysis of malononitrile, indicating its utility in developing sensitive and selective analytical methods.

• Organic Chemistry Applications : In the field of organic chemistry, this compound plays a crucial role as a reactant for synthesizing various organic compounds. The work by Soleimani and Zainali (2011) demonstrates its use in isocyanide-based multicomponent reactions, showcasing its versatility in organic synthesis.

• Potential in Novel Chemical Compounds Creation : The research conducted by Maity et al. (2017) explores the chemoselective addition of malononitriles to certain compounds using chiral organocatalysts, illustrating its role in creating novel chemical entities with potential applications in various fields.

• Environmental Monitoring and Public Safety : Studies such as the one by Schramm et al. (2016) delve into the development of malononitrile-derivative devices for detecting cyanide in water, underlining its importance in environmental safety and monitoring.